Vat Blue 64

• CAS No.: 12237-36-4
• Molecular Formula: C8H8O4

Description

Historical Trajectories and Chemical Evolution of Vat Dye Chemistry

The history of vat dyes is deeply intertwined with the pursuit of colorfast textiles. The term "vat" originates from the wooden vessels historically used for the fermentation process that rendered natural indigo (B80030) soluble for dyeing. p2infohouse.orgalfa-chemistry.com The chemical evolution saw a significant shift from natural sources to synthetic production, dramatically expanding the range and consistency of available colors. dyestuffscn.comfloxytiedye.com

Pioneering Synthetic Developments in Anthraquinone-Based Dyes

The dawn of synthetic vat dyes marked a revolution in the textile industry. While indigo was the original vat dye, the discovery of anthraquinone-based vat dyes opened new avenues for creating colors with superior fastness properties. p2infohouse.orgfibre2fashion.commfa.org A pivotal moment occurred in 1901 when René Bohn at BASF synthesized Indanthrene Blue (C.I. Vat Blue 4) from 2-aminoanthraquinone, an achievement that spurred the development of a wide array of anthraquinone (B42736) vat dyes. p2infohouse.orgdyestuffscn.comfibre2fashion.comraa.sebritannica.com This initial breakthrough demonstrated the potential of the anthraquinone structure as a scaffold for highly stable colorants.

Evolution of Industrial Manufacturing Processes for Vat Dyes

The industrial production of vat dyes evolved significantly from early batch processes to more sophisticated methods. Initially, the synthesis of key intermediates like anthraquinone was a challenge, relying on limited sources like anthracene. fibre2fashion.com A breakthrough in 1917 allowed for the manufacture of anthraquinone from more readily available coal-tar naphthalene (B1677914) and benzene (B151609) through processes involving phthalic anhydride (B1165640) and Friedel-Crafts reactions. fibre2fashion.com This advancement, coupled with subsequent improvements in chemical processes and equipment, particularly after the dissemination of information on German manufacturing techniques post-World War II, led to increased production volumes and availability of vat dyes. fibre2fashion.com The vat dyeing process itself involves the critical steps of reduction (vatting) to a soluble leuco form, application to the fiber, and subsequent oxidation to restore the insoluble colored form. floxytiedye.comslideshare.netresearchgate.netslideshare.netresearchgate.net Sodium dithionite (B78146) has been a commonly used reducing agent, although research is exploring more environmentally friendly alternatives due to the problematic by-products of dithionite. researchgate.net

Current Academic Landscape and Future Research Directions for Vat Blue 64 Analogues

The academic landscape concerning vat dyes, including analogues of Vat Blue 64, continues to explore various facets, from synthesis and application to environmental impact and novel functionalities. Research is ongoing to develop more sustainable manufacturing processes, potentially involving electrochemical or organic reducing agents to replace traditional methods. researchgate.net Furthermore, the exploration of functional vat dyes that impart properties beyond color, such as flame retardancy or conductivity, represents a promising future direction. floxytiedye.com While specific detailed research findings solely focused on "advanced research" on Vat Blue 64 analogues in recent literature were not extensively detailed in the search results, the general trend in vat dye research points towards greener chemistry, improved application techniques, and the development of multi-functional dyes. floxytiedye.comresearchgate.net The structural complexity of anthraquinone derivatives allows for significant molecular modification, suggesting potential for designing new analogues with tailored properties.

Structural Classification within the Vat Dye Family: Anthraquinoids and Analogues

Vat dyes are broadly classified based on their chemical structure and application method. alfa-chemistry.comslideshare.netresearchgate.net Within the structural classification, anthraquinoid vat dyes form a major group, characterized by the presence of one or more anthraquinone units. dyestuffintermediates.comalfa-chemistry.commfa.orgresearchgate.netwikipedia.org Vat Blue 64 is identified as belonging to the anthraquinone class. dyestuffintermediates.comworlddyevariety.com Its chemical structure is based on an anthraquinone core, contributing to its stability and fastness properties. made-in-china.comdyestuffintermediates.comworlddyevariety.commfa.org

Vat Blue 64 has the C.I. number 66730. worlddyevariety.com Another closely related compound, C.I. Vat Blue 6 (C.I. 69825), also belongs to the anthraquinone class and shares a similar chemical structure, specifically identified as dichloroindanthrone. made-in-china.comdyestuffintermediates.comguidechem.comnih.govchemicalbook.com While Vat Blue 64 and Vat Blue 6 are distinct, their structural relationship highlights the variations possible within the anthraquinoid family that lead to different shades and properties. made-in-china.comdyestuffintermediates.comworlddyevariety.comguidechem.comnih.govchemicalbook.com The core anthraquinone structure provides the chromophore, and the addition of substituents like chlorine atoms and the specific arrangement of the fused rings in compounds like Vat Blue 64 and Vat Blue 6 contribute to their specific blue hues and application characteristics. made-in-china.comdyestuffintermediates.comworlddyevariety.comguidechem.com

Data Table: Key Properties of Vat Blue 64 and Vat Blue 6

Property	Vat Blue 64	Vat Blue 6
C.I. Number	66730 worlddyevariety.com	69825 made-in-china.comdyestuffintermediates.com
CAS Number	15935-52-1 / 12237-36-4 worlddyevariety.comchemicalbook.comlookchem.com	130-20-1 made-in-china.comdyestuffintermediates.comguidechem.comnih.govchemicalbook.com
Molecular Formula	C₄₄H₂₆N₆O₇ worlddyevariety.comlookchem.com	C₂₈H₁₂Cl₂N₂O₄ made-in-china.comdyestuffintermediates.comguidechem.comnih.govchemicalbook.com
Molecular Weight	750.71 / 750.726 worlddyevariety.comlookchem.com	511.31 made-in-china.comdyestuffintermediates.comguidechem.com
Structure Class	Anthraquinones worlddyevariety.com	Anthraquinone made-in-china.comdyestuffintermediates.com
Color	Blue (Dark blue powder) worlddyevariety.com	Blue (Dark blue powder) guidechem.com
Solubility	Alkaline reduction leuco for sauce red, acid reduction leuco for dark brown (in reduced form) worlddyevariety.com	Insoluble in water, slightly soluble in heat chloroform, heat azabenzene and 2-chlorophenol, not soluble in ethanol, acetone (B3395972) and toluene (B28343) (in original form); Soluble in basic insurance powder solution (in reduced form) dyestuffintermediates.comguidechem.com
Main Application	Cotton, polyester/cotton blended fabric and knit fabric dyeing and printing worlddyevariety.com	Cotton, silk, and wool fabrics dyeing made-in-china.comguidechem.com

Advanced Synthetic Methodologies and Derivatization of Vat Blue 64

Optimized Synthesis Routes for Vat Blue 64 Production

Optimizing the synthesis of Vat Blue 64 focuses on improving yield, reducing reaction time, and minimizing environmental impact compared to traditional methods. google.com While specific detailed optimized routes for Vat Blue 64 are not extensively detailed in the provided information, general principles and approaches for vat dye synthesis offer relevant insights.

Precursor Chemistry and Reaction Pathways

The synthesis of vat dyes often involves condensation and cyclization reactions of precursor molecules, frequently derived from anthraquinone (B42736). fibre2fashion.comgoogle.commdpi.com For instance, the preparation of Vat Blue 4, a related vat dye, can use 1-aminoanthraquinone (B167232) as a raw material, undergoing condensation in the presence of a strong base and a phase-transfer catalyst. google.com Traditional methods for producing Vat Blue 6 involved introducing chlorine into Vat Blue 4 using sulfuric acid as a solvent and manganese dioxide as a catalyst. google.com Optimized processes aim to improve the efficiency of these condensation and cyclization steps, potentially utilizing novel solvents and catalysts. google.comgoogle.com

Understanding reaction pathways is crucial for optimizing synthesis. Studies on other chemical systems, such as the formation of bismuth ferrite (B1171679) (BFO), highlight the importance of precursor materials and solvents in influencing reaction pathways, such as dimerization or oligomerization. chemrxiv.orgoulu.fi While not directly about Vat Blue 64, this suggests that the choice of precursors and reaction conditions significantly impacts the outcome of complex synthesis.

Mechanistic Investigations of Condensation Reactions

Condensation reactions are fundamental in the synthesis of many organic compounds, including vat dyes. The aldol (B89426) condensation, for example, is a well-understood carbon-carbon bond forming reaction involving compounds with acidic alpha hydrogens and carbonyl groups, typically catalyzed by bases or acids. missouri.edursc.org The mechanism often involves the formation of an enolate anion which attacks the carbonyl carbon of another molecule. missouri.edu

For vat dyes, condensation reactions can involve the coupling of anthraquinone derivatives. While a specific detailed mechanism for the condensation steps leading to Vat Blue 64 is not available in the provided text, research on related vat dyes and organic synthesis provides context. For instance, the synthesis of indigo (B80030) involves aldol condensation steps. missouri.edumdpi.com Mechanistic investigations in organic synthesis often involve studying intermediates and the role of catalysts in facilitating bond formation and guiding the reaction towards the desired product. chemrxiv.orgrsc.org

Role of Catalysts and Reaction Media in Synthesis Efficiency

Catalysts play a critical role in enhancing the efficiency of chemical synthesis by accelerating reaction rates and improving selectivity. In the context of vat dye synthesis, catalysts such as manganese dioxide and copper catalysts have been mentioned in traditional routes for related dyes like Vat Blue 6 and trianthrimide derivatives. fibre2fashion.comgoogle.com Phase-transfer catalysts, specifically quaternary ammonium (B1175870) salts, have been explored in the synthesis of Vat Blue RSN to improve condensation reactions under alkaline conditions, leading to higher yields and reduced reaction times compared to traditional methods. google.com

The reaction medium, including the choice of solvent, also significantly impacts synthesis efficiency, yield, and the generation of waste. google.comijsrst.com Using aromatic inert solvents like chlorobenzene, o-dichlorobenzene, and nitrobenzene (B124822) has been proposed in the industrial synthesis of Vat Blue 6 to ensure thermal stability and facilitate solvent recovery. google.com Novel solvents can lead to improved yields and simplified purification processes in vat dye synthesis. google.com Research into green chemistry approaches emphasizes the selection of safer and more sustainable solvents to minimize environmental impact. ijsrst.comnih.gov

Functionalization and Derivatization Strategies of Vat Blue 64-Based Chromophores

Functionalization and derivatization strategies aim to modify the molecular architecture of vat dyes like Vat Blue 64 to impart new or enhanced properties, such as improved solubility, altered electronic properties, or suitability for novel applications. ru.nlrsc.orgmdpi.com While specific examples focusing solely on Vat Blue 64 derivatives are limited in the provided text, strategies applied to other vat dyes and chromophores offer relevant insights.

Synthesis of Novel Vat Blue 64 Derivatives with Modified Molecular Architectures

The core structure of vat dyes, often based on polycyclic aromatic systems like anthraquinone or anthanthrene (B94379), provides sites for chemical modification. fibre2fashion.comresearchgate.net Derivatization can involve introducing various functional groups to alter the electronic, optical, and physical properties of the chromophore. For example, anthanthrene derivatives substituted at different positions have been synthesized to tune their emission properties for applications in organic light-emitting diodes (OLEDs). researchgate.net The positions of substitution on the core structure can significantly influence the extent of π-conjugation and thus the optical and electronic properties. researchgate.net

Strategies for creating novel derivatives can involve coupling reactions to attach different molecular moieties. mdpi.comresearchgate.net For instance, perylene (B46583) diimide derivatives have been synthesized by modifying the imide nitrogen positions or the "bay" positions of the perylene core, influencing properties like aggregation, solubility, and electronic characteristics. mdpi.comdergipark.org.tr Innovative derivatization strategies, such as fusing phosphorus heterocycles with vat dye cores (demonstrated with Vat Orange 3), can lead to novel materials with enhanced solubility, tunable optical and electronic properties, and interesting solid-state behavior. rsc.orgrsc.org

Development of Green Chemistry Approaches in Vat Blue 64 Synthesis

The development of green chemistry approaches in the synthesis of Vat Blue 64 and other dyes is driven by the need to reduce the environmental impact associated with traditional chemical processes, which often involve hazardous materials, generate significant waste, and consume substantial energy. fibre2fashion.commdpi.comijsrst.comnih.gov Green chemistry principles emphasize waste prevention, atom economy, the use of less hazardous chemicals and solvents, and energy efficiency. ijsrst.comnih.govcore.ac.uk

Polymer-Linked Vat Blue 64 Dyes and Related Conjugates

The creation of polymer-linked dyes and conjugates involves either the covalent or non-covalent attachment of dye molecules to polymeric materials. mdpi.comresearchgate.net While non-covalent binding can occur through interactions like ionic and dipole-dipole forces or inclusion complexes, covalent attachment requires the formation of direct chemical bonds between the dye and the polymer. mdpi.comresearchgate.net

Anthraquinone dyes, the class to which Vat Blue 64 belongs, can be modified to enable their integration into various polymer systems, including polyamides, polyesters, polyureas, or poly(acrylonitrile). mdpi.com These dye-containing polymers can exhibit specific color impressions while potentially possessing improved properties such as enhanced thermal stability. mdpi.com The vat dye characteristic of anthraquinone allows for its conversion between an insoluble form and a soluble reduced form, facilitating processes like wet spinning of the polymer into fibers, followed by oxidation to render the dye-polymer system insoluble within the fiber. mdpi.com

Polymer-analogous attachment is one technique where dyes are linked to preformed polymers containing reactive functional side groups. mdpi.com These side groups can react with complementary functional groups on the dye molecule or a building block used to construct the chromophore on the polymer chain. mdpi.com

Another approach involves converting dye molecules into polymerizable derivatives, which are then incorporated into polymers through (co)polymerization reactions. mdpi.com This method allows for the preparation of polymeric dyes where the chromophore is integrated into the polymer backbone or side chains. mdpi.com

While the search results discuss polymer-dye conjugates and the methods for their preparation, specific detailed research findings or data tables directly related to Vat Blue 64 being covalently linked to polymers were not prominently featured. The literature broadly covers the strategies for creating polymer-dye systems using various dye classes, including anthraquinones. mdpi.comresearchgate.net The principles and techniques described for linking other anthraquinone dyes to polymers, such as polymer-analogous reactions or copolymerization of modified anthraquinone monomers, are relevant methodologies that could potentially be applied to Vat Blue 64, assuming appropriate functionalization of the Vat Blue 64 molecule is feasible. mdpi.com

The field of polymer-dye conjugates is active, with research exploring various applications. For instance, polymer-attached dyes have been investigated for use in artificial iris implants, where methacrylated anthraquinone dyes are copolymerized and cross-linked into materials that can be shaped. mdpi.com The ability to generate a broad spectrum of colors by mixing different anthraquinone monomers highlights the versatility of this dye class in polymer applications. mdpi.com

Advanced Spectroscopic and Physico Chemical Characterization Techniques for Vat Blue 64

Vibrational Spectroscopy for Molecular Structure Elucidation

Vibrational spectroscopy, encompassing Fourier-Transform Infrared (FTIR) and Raman techniques, is instrumental in identifying the functional groups and confirming the molecular backbone of Vat Blue 64. These methods measure the vibrational modes of the molecule, which are sensitive to bond types, symmetry, and chemical environment.

Fourier-Transform Infrared (FTIR) Spectroscopy Applications

While specific FTIR spectra for Vat Blue 64 are not widely available in public literature, the analysis of its known structure—comprising anthraquinone (B42736) units, amide linkages, and an oxadiazole ring—allows for the prediction of its characteristic infrared absorption bands. The general regions for expected vibrations in anthraquinone derivatives include stretching vibrations for amino groups (N-H), carbonyl groups (C=O), and both aliphatic and aromatic carbon-hydrogen (C-H) bonds. For instance, anthraquinone derivatives typically show N-H stretching vibrations around 3225–3484 cm⁻¹, carbonyl (C=O) stretching peaks around 1630–1669 cm⁻¹, and C-H stretching bands in the 2848–3077 cm⁻¹ region mdpi.com. The presence of the benzamide and oxadiazole moieties would introduce additional characteristic bands.

Raman Spectroscopy and Micro-Raman Analysis

Detailed Raman spectroscopic data for Vat Blue 64 is scarce in peer-reviewed literature. General studies on textile fibers dyed with various colorants, including Vat Blue 64, have been conducted to assess the utility of Raman spectroscopy in forensic science. In one such study, the Raman signal for Vat Blue 64 was noted as weak mfa.org. A comprehensive analysis would require acquiring Raman spectra using different excitation lasers to avoid fluorescence, which can often overwhelm the weaker Raman scattering signal in complex dye molecules. The expected Raman spectrum would feature prominent bands corresponding to the vibrations of the polycyclic aromatic framework.

Electronic Spectroscopy for Optoelectronic Properties

Electronic spectroscopy techniques, such as Ultraviolet-Visible (UV-Vis) and Photoluminescence spectroscopy, are used to investigate the optoelectronic properties of Vat Blue 64. These methods probe the transitions between electronic energy levels within the molecule.

Ultraviolet-Visible (UV-Vis) Spectroscopy for Electronic Transition Analysis

The UV-Vis spectrum of a dye is fundamental to understanding its color and electronic structure. The parent molecule, anthraquinone, exhibits a primary absorption maximum (λ_max) around 323 nm, which is attributed to a π-π* electronic transition, and a very weak absorption in the visible range at approximately 405 nm resulting from a forbidden n-π* transition softbeam.net. The extensive conjugation and the presence of electron-donating amino groups in the Vat Blue 64 structure are expected to cause a significant bathochromic (red) shift of these absorption bands, moving them further into the visible region and giving the compound its characteristic blue color softbeam.net. However, specific experimental λ_max values for Vat Blue 64 dissolved in solvents are not readily found in published literature.

Photoluminescence (PL) Spectroscopy for Emission Characteristics

Photoluminescence spectroscopy investigates the light emitted by a molecule after it absorbs photons. While many anthraquinone derivatives are known to be fluorescent, specific studies detailing the photoluminescence emission spectrum, quantum yield, or excited-state lifetime of Vat Blue 64 are not currently available in scientific databases. The emission properties would be highly dependent on the molecular structure, solvent polarity, and aggregation state of the dye. Research on other functionalized anthraquinone derivatives has shown that their emission can range from green to red, indicating that the electronic structure is tunable mdpi.com.

Magnetic Resonance Techniques for Structural Confirmation

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the definitive elucidation of molecular structures in solution. However, the application of NMR to complex, polycyclic dyes like Vat Blue 64 presents significant challenges. The large, rigid structure and probable low solubility in standard deuterated solvents make obtaining high-resolution ¹H or ¹³C NMR spectra difficult. Consequently, there is no available NMR data for Vat Blue 64 in the public domain. Structural confirmation for such complex dyes often relies on a combination of mass spectrometry and the vibrational spectroscopy techniques discussed above, alongside synthesis pathway analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C NMR)

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful non-destructive technique used to obtain detailed information about the structure of molecules. For a complex organic molecule like Vat Blue 64, ¹H (proton) and ¹³C (carbon-13) NMR are indispensable for confirming its molecular structure.

¹H NMR Spectroscopy : This technique provides information on the number of different types of protons, their chemical environment, and their proximity to other protons. In a hypothetical ¹H NMR spectrum of Vat Blue 64, the aromatic protons would be expected to appear in the downfield region (typically δ 7.0-9.0 ppm) due to the deshielding effects of the aromatic rings. The precise chemical shifts and coupling patterns would be complex, reflecting the intricate arrangement of the fused ring systems.

¹³C NMR Spectroscopy : This method details the carbon framework of the molecule. The spectrum for Vat Blue 64 would be expected to show a multitude of signals corresponding to its 44 carbon atoms. Carbonyl carbons in the anthraquinone structure would resonate at the most downfield positions (around δ 180-190 ppm). The numerous aromatic and heterocyclic carbons would produce a dense cluster of signals in the δ 110-160 ppm region.

While NMR is a standard method for the structural verification of such dyes, specific, publicly available ¹H and ¹³C NMR spectral data for Vat Blue 64 are not readily found in scientific literature. Analysis of similar, less complex anthraquinone dyes suggests that obtaining well-resolved spectra for Vat Blue 64 would require advanced NMR techniques and solvents capable of dissolving this typically insoluble compound. upb.roresearchgate.net

Mass Spectrometry for Molecular Mass and Fragment Analysis

Mass spectrometry (MS) is a key analytical technique for determining the molecular weight of a compound and deducing its structure by analyzing its fragmentation patterns. chemguide.co.ukcreative-proteomics.comwikipedia.org For Vat Blue 64, this method confirms the molecular formula and helps to verify the integrity of the synthesized dye.

The molecular formula for Vat Blue 64 is C₄₄H₂₆N₆O₇, which corresponds to a precise molecular weight of approximately 750.71 g/mol . worlddyevariety.com High-resolution mass spectrometry (HRMS) would be capable of confirming this mass with high accuracy, distinguishing it from compounds with similar nominal masses.

Upon ionization in the mass spectrometer, the molecular ion (M⁺) of Vat Blue 64 would be energetically unstable and undergo fragmentation. chemguide.co.ukcreative-proteomics.com The resulting fragment ions provide a "fingerprint" that is characteristic of the molecule's structure. Although a detailed, experimentally determined fragmentation pattern for Vat Blue 64 is not documented in readily accessible literature, the fragmentation of anthraquinone dyes typically involves cleavages at the weaker bonds and the loss of small neutral molecules. mdpi.comlibretexts.org

Table 1: Molecular Identity of Vat Blue 64

Parameter	Value
Molecular Formula	C₄₄H₂₆N₆O₇
Molecular Weight	750.71 g/mol
C.I. Name	Vat Blue 64
C.I. Number	66730

| CAS Number | 15935-52-1 |

Data sourced from World Dye Variety. worlddyevariety.com

X-ray Diffraction (XRD) for Crystalline Structure Analysis

X-ray Diffraction (XRD) is the primary technique for investigating the crystalline structure of solid materials. It provides information on the atomic arrangement within a crystal lattice, including unit cell dimensions and packing. For a dye like Vat Blue 64, which is a solid powder, XRD can determine its degree of crystallinity and identify its specific crystal phase (polymorphism), which can influence properties like solubility and color.

The technique involves directing X-rays onto a sample and measuring the scattering angles of the diffracted beams. The resulting diffraction pattern is unique to the crystalline structure. researchgate.net Analysis of the peak positions can reveal the unit cell parameters, while the peak intensities are related to the positions of atoms within the unit cell.

A search of crystallographic databases, such as the Crystallography Open Database, did not yield a specific Crystallographic Information File (CIF) or a documented XRD pattern for Vat Blue 64. wikipedia.orgugr.es Therefore, its precise crystal structure, including space group and unit cell dimensions, is not publicly available. For related vat dyes, XRD has been used to assess changes in crystallinity during dyeing processes, where broader peaks in the diffraction pattern can indicate a reduction in crystallite size. researchgate.net

Surface and Morphological Characterization Techniques

The physical form of dye particles and the properties of dye films are crucial for their application. Atomic Force Microscopy (AFM) and Scanning Electron Microscopy (SEM) are high-resolution imaging techniques used to study these characteristics at the nanoscale and microscale.

Atomic Force Microscopy (AFM) is a powerful tool for characterizing the surface topography of thin films with very high resolution. spectraresearch.comoxinst.comazom.com It can be used to measure key parameters such as surface roughness, grain size, and the presence of defects or domains in a dye film deposited on a substrate. researchgate.netresearchgate.net This information is vital for applications where the uniformity and quality of the dye coating are important.

In a typical AFM analysis of a Vat Blue 64 film, a sharp tip is scanned across the surface, and the forces between the tip and the sample are measured to create a three-dimensional topographic map. While the technique is widely applied to thin films, specific AFM studies focused on Vat Blue 64 are not present in the available scientific literature. General studies on dye-doped polymer films show that AFM can reveal how the dye is distributed and whether it forms aggregates, which can affect the optical and mechanical properties of the film. researchgate.net

Table 2: Typical Parameters Obtainable from AFM Analysis of a Thin Film

Parameter	Description
Root Mean Square (Rq) Roughness	The standard deviation of the surface height profile.
Average Roughness (Ra)	The arithmetic average of the absolute values of the height deviations.
Grain Size	The average size of distinct crystalline or amorphous domains on the surface.

| Surface Topography | A 3D visualization of the surface features. |

Scanning Electron Microscopy (SEM) is used to visualize the morphology, size, and shape of particles at the micro- and nanoscale. For Vat Blue 64, which is typically supplied as a powder, SEM analysis provides essential information about the particle size distribution and the shape of the dye agglomerates. These characteristics significantly influence the dispersion of the dye in a vatting process and, consequently, the quality of the dyeing. ncsu.edu

The SEM technique involves scanning a focused beam of electrons over the sample surface to generate an image. The signals produced from the electron-sample interactions reveal information about the sample's surface topography and composition. Studies on other vat dyes have used SEM to observe particle morphology, with particle sizes often ranging from the nanometer to the micrometer scale. ekb.eg For example, research on nano-pigments derived from vat dyes showed particle sizes in the range of 20-40 nm, compared to 160-280 nm for the original dye particles. ekb.eg However, specific SEM images and detailed morphological data for Vat Blue 64 particles are not available in the reviewed literature.

Electrochemical Characterization Methods

Electrochemical methods, particularly cyclic voltammetry (CV), are used to study the redox properties of vat dyes. wikipedia.org The vatting process, which is central to the application of dyes like Vat Blue 64, is a reduction-oxidation reaction. In this process, the insoluble quinone form of the dye is reduced in an alkaline solution to a water-soluble "leuco" form, which has an affinity for the fiber. The dye is then re-oxidized back to its insoluble form within the fiber. textilelearner.net

Cyclic voltammetry can be used to determine the reduction and oxidation potentials of the dye, providing insight into the thermodynamics and kinetics of the vatting process. basinc.comlibretexts.org By sweeping the potential of an electrode in a solution containing the dye, a voltammogram is produced that shows the potentials at which the reduction and oxidation events occur.

While electrochemical studies have been conducted on other vat dyes, such as C.I. Vat Blue 1, to understand their reduction behavior, specific cyclic voltammetry data and detailed electrochemical analysis for Vat Blue 64 are not documented in the available literature. researchgate.net For similar anthraquinone dyes, the reduction process is known to be a multi-step reaction involving the transfer of electrons to the carbonyl groups of the anthraquinone core. researchgate.net

Table 3: List of Chemical Compounds

Compound Name	C.I. Name
Vat Blue 64	66730
Acid Blue 62	62045
Reactive Blue 19	61200
Vat Blue 1	73000
Cibanon Golden Yellow RK	Vat Yellow 28
Indanthrene Blue RS	Vat Blue 4
Vat Green XBN	Vat Green 3
Vat Brown R	Vat Brown 3

Cyclic Voltammetry for Redox Behavior

Cyclic voltammetry (CV) is a powerful and widely used electroanalytical technique to investigate the oxidation and reduction (redox) processes of chemical species. theijes.comabechem.com It provides valuable information on the thermodynamics of redox reactions, the stability of reaction products, and the kinetics of electron transfer. icm.edu.pl For vat dyes like Vat Blue 64, which belong to the anthraquinone class, CV is instrumental in characterizing the fundamental electrochemical reactions that govern their application in dyeing processes. worlddyevariety.comresearchgate.net

The core principle of vat dyeing involves the reduction of the water-insoluble pigment form of the dye into a water-soluble "leuco" form, which can then impregnate textile fibers. enjoysulphurdyes.comwikipedia.org This is followed by an oxidation step, which regenerates the insoluble pigment inside the fibers, leading to high color fastness. enjoysulphurdyes.comwikipedia.org This reversible redox cycle is precisely what can be analyzed using cyclic voltammetry.

Experimental Analysis and Findings

While specific CV data for Vat Blue 64 is not extensively detailed in publicly available literature, studies on its parent compound, Indanthrone, and its derivatives offer significant insights into its expected redox behavior. In a representative study, the electrochemical properties of a solution-processable Indanthrone derivative were investigated using cyclic voltammetry. researchgate.net

The typical experimental setup for such an analysis involves a three-electrode system:

Working Electrode: A platinum (Pt) disk.

Counter Electrode: A platinum wire.

Reference Electrode: A silver/silver nitrate (Ag/0.1 M AgNO3) electrode in acetonitrile. researchgate.net

The cyclic voltammogram is recorded in a suitable solvent, such as dichloromethane (CH2Cl2), with a supporting electrolyte like tetrabutylammonium tetrafluoroborate (Bu4NBF4). researchgate.net

The resulting cyclic voltammogram for the Indanthrone derivative reveals distinct peaks corresponding to reduction and oxidation events. The anthraquinoid class of dyes generally requires a reduction potential ranging from -800 to -1000 mV for complete reduction to the leuco form. researchgate.net The voltammogram for the Indanthrone derivative shows a quasi-reversible two-electron reduction process, which is characteristic of the reduction of the two carbonyl groups in the Indanthrone core to hydroxyl groups to form the leuco-anion. enjoysulphurdyes.comresearchgate.net

The data extracted from such an analysis provides key electrochemical parameters:

Interactive Data Table: Electrochemical Parameters for an Indanthrone Derivative

Parameter	Value	Description
Reduction Peak Potential (Epc)	Value not explicitly stated	The potential at which the maximum rate of reduction occurs.
Oxidation Peak Potential (Epa)	Value not explicitly stated	The potential at which the maximum rate of oxidation occurs.
Redox Couple	Quasi-reversible	Indicates that the electron transfer kinetics are relatively fast but may involve coupled chemical steps or structural changes.
Scan Rate	50 mV/s	The rate at which the potential is swept.

| Electrolyte | 0.1 M Bu4NBF4 in CH2Cl2 | Provides conductivity to the solution. |

Note: Specific potential values for the Indanthrone derivative (P-C8) are graphically represented in the source literature but not explicitly enumerated in the text. The table structure is based on typical data presentation from CV experiments. researchgate.net

The separation between the anodic and cathodic peak potentials (ΔEp) and the ratio of peak currents (ipa/ipc) provide further information on the reversibility of the reaction. For a fully reversible process, ΔEp is typically close to 59/n mV (where n is the number of electrons transferred), and the peak current ratio is unity. Deviations from these ideal values, as seen in the quasi-reversible behavior of the Indanthrone derivative, suggest complexities in the electron transfer process or the stability of the generated species. researchgate.net

Mechanistic Investigations of Vat Blue 64 Application and Interaction

Dyeing Mechanisms and Fiber Interactions

The application of Vat Blue 64 to cellulosic fibers is fundamentally dependent on converting the dye from an insoluble form to a soluble one, facilitating its uptake by the fiber, and then restoring its insoluble state within the fiber structure.

Reduction-Oxidation Cycle and Leuco Form Chemistry

Vat dyes, including Vat Blue 64, are characterized by their insolubility in water in their native, oxidized state slideshare.netscribd.comwikipedia.orgcottoninc.comnih.gov. For application in dyeing, these dyes must undergo chemical reduction in an alkaline environment to yield a water-soluble derivative known as the "leuco" form slideshare.netscribd.comwikipedia.orgcottoninc.comnih.gov. This critical step, termed vatting, is typically achieved through the use of reducing agents such as sodium dithionite (B78146) (sodium hydrosulphite) scribd.comwikipedia.orggoogle.comutupub.fijagson.com. The reduction process transforms the carbonyl groups present in the dye molecule into their soluble, anionic enolate counterparts utupub.firesearchgate.net.

The leuco form of Vat Blue 64 possesses an affinity for cellulosic fibers slideshare.netcottoninc.comnih.gov. Following diffusion into the internal structure of the fiber, the leuco dye is subsequently re-oxidized. This re-oxidation is commonly induced by exposure to atmospheric oxygen or by the application of a chemical oxidizing agent, which regenerates the original water-insoluble, colored form of the dye slideshare.netscribd.comwikipedia.orgcottoninc.comnih.govjagson.com. The resulting insoluble pigment becomes physically entrapped within the fiber matrix, a key factor contributing to the dye's excellent wash fastness scribd.commdpi.compreprints.org. The leuco forms of vat dyes often exhibit a different color or are colorless compared to their oxidized states scribd.com. Specifically, the alkaline reduction leuco form of Vat Blue 64 is described as sauce red, while the acid reduction leuco form appears dark brown chemicalbook.com.

The conversion of the vat dye to its leuco form is a heterogeneous reaction researchgate.net. Vat dyes typically have a negative reduction potential, necessitating the use of strong reducing agents like sodium dithionite google.comresearchgate.net. Effective vatting requires sufficient quantities of both the reducing agent and alkali (caustic soda) to ensure proper solubilization and ionization of the leuco compound google.comgoogle.com. The leuco compounds of vat dyes are readily converted into soluble salts through the action of alkali metal hydroxide (B78521) google.com.

Kinetics and Equilibrium of Dye Exhaustion and Diffusion into Cellulosic Fibers

The dyeing process involves the exhaustion of the leuco dye from the surrounding bath onto the fiber surface, followed by its diffusion into the internal regions of the fiber sdc.org.ukresearchgate.net. The exhaustion of leuco vat dyes onto cellulosic fibers can be very rapid in the initial stages, with dye uptake occurring primarily in the outer layers of the fiber. This is followed by a significantly slower phase as the dye diffuses into the inner parts of the fiber sdc.org.uk. This two-phase behavior suggests that the rate of diffusion within the fiber can act as a limiting step in achieving complete dye penetration and levelness sdc.org.uk.

Several factors influence the kinetics and equilibrium of dye exhaustion and diffusion, including the dye's inherent affinity for the fiber, the concentration of the dye in the bath, the liquor ratio (the ratio of the volume of the dyebath to the weight of the fiber), the structural characteristics of the fiber (such as accessible volume), and the temperature of the dyeing process sdc.org.uk. A higher affinity of the leuco dye for the cellulosic fiber, coupled with relatively slow diffusion into the fiber's interior, contributes to the observed kinetic profile sdc.org.uk. The rate of dyeing during the initial rapid phase can be accelerated by using shorter liquor ratios, lower dye concentrations, finer yarns (which offer a larger surface area), and higher temperatures sdc.org.uk.

The movement of dye molecules from the dyebath into the fibers is governed by thermodynamic principles, particularly the concept of chemical potential, where dye molecules migrate from an area of higher concentration (the dyebath) to an area of lower concentration (the fiber surface and interior) until equilibrium is established diva-portal.org. The structural properties of the fiber, including its micropore size and the volume accessible to dye molecules, play a crucial role in determining the extent of dye uptake and the resulting depth of shade sdc.org.ukinsidecotton.com.

Influence of Vatting Conditions (Temperature, pH, Reducing Agents) on Dye Uptake

Temperature influences the rate at which vatting occurs, the solubility of the leuco dye, and the speed at which the dye diffuses into the fiber sdc.org.ukresearchgate.net. Generally, increasing the temperature leads to higher rates of dyeing and diffusion google.comsdc.org.ukresearchgate.net. However, the optimal temperature range is dependent on the specific vat dye being used and the chosen dyeing method google.com. For some vat dyes, the adsorption and diffusion phase in a batch dyeing process can be conducted within a broad temperature range of 20°C to 115°C, with preferred ranges typically falling between 40°C and 90°C google.com.

The pH of the dyebath, which is controlled by the addition of alkaline substances (most commonly caustic soda), is essential for maintaining the vat dye in its soluble leuco form scribd.comwikipedia.orggoogle.commdpi.com. The dyeing of cellulosic fibers with vat dyes is typically performed in highly alkaline conditions, often with pH values ranging from 10 to 13 google.commdpi.com. Elevated pH levels contribute to a higher degree of ionization of both the vat dyes and the cotton fiber, which can influence the extent of dye uptake researchgate.net.

The reducing agent, predominantly sodium dithionite, is indispensable for the conversion of the water-insoluble dye into its soluble leuco form scribd.comwikipedia.orggoogle.comutupub.fijagson.com. The amount of reducing agent required is determined by the specific characteristics of the dye, including the number of reducible groups, its molecular weight, and its purity, as well as an additional excess amount that is influenced by factors such as temperature, the surface area of the dyebath liquor exposed to air, the level of agitation, and the amount of air present in the dyeing system google.comresearchgate.net. Achieving a satisfactory vat necessitates sufficient quantities of both the reducing agent and the alkali google.com.

Research conducted on natural indigo (B80030), which shares the classification of a vat dye, has indicated that optimized vatting conditions can involve temperatures around 90°C and a pH of 12 for a specific duration of the vatting process researchgate.net.

Intermolecular Interactions Between Dye and Fiber Matrix

Following the diffusion of the leuco dye into the cellulosic fiber and its subsequent re-oxidation, the now-insoluble dye molecules are held within the fiber matrix primarily through intermolecular forces mdpi.compreprints.orginsidecotton.comresearchgate.net. In contrast to reactive dyes, which establish covalent bonds with the fiber, vat dyes are immobilized within the fiber structure without forming permanent chemical attachments mdpi.compreprints.org.

The principal intermolecular interactions involved include Van der Waals forces and hydrogen bonding insidecotton.comresearchgate.net. Cellulosic fibers, such as cotton, possess a highly crystalline structure and are rich in hydroxyl groups insidecotton.commdpi.com. Vat dye molecules, often characterized by their relatively large size and planar molecular geometry, can align parallel to the cellulose (B213188) polymer chains, thereby maximizing the contact area available for these interactions insidecotton.com. Hydrogen bonds can form between suitable hydrogen donor groups on the dye molecules and the lone pairs of electrons on the oxygen atoms of the cellulosic hydroxyl groups insidecotton.com. The substantial size of vat dye molecules enhances the substantivity (affinity) between the dye and the fiber by facilitating the formation of multiple intermolecular bonds insidecotton.com.

The mechanical entrapment of the insoluble dye molecules within the fiber polymer system after oxidation is a key factor underlying the exceptional wash fastness properties characteristic of vat dyes researchgate.net.

Supramolecular Chemistry and Vat Blue 64 Interactions

Supramolecular chemistry, which is concerned with chemical systems composed of a discrete number of molecules designed to achieve a specific function through non-covalent interactions, offers insights into the behavior of dyes in solution and their interactions with polymeric materials and fibers mdpi.comthieme-connect.deresearchgate.net. While detailed studies specifically on the supramolecular chemistry of Vat Blue 64 are not extensively documented in the provided information, the fundamental principles of non-covalent interactions are directly relevant to understanding how vat dyes interact with fiber matrices.

Non-Covalent Interactions in Dye-Polymer Systems

Non-covalent interactions are of paramount importance in dye-polymer systems, including the interactions between vat dyes and cellulosic fibers mdpi.comresearchgate.netnih.gov. These interactions encompass a variety of forces, such as ionic interactions, dipole-dipole interactions, hydrogen bonding, and Van der Waals forces mdpi.comresearchgate.netnih.govmdpi.com.

In the context of vat dyeing, after the leuco dye has penetrated the cellulosic fiber, the re-oxidized, insoluble dye is held in place by these non-covalent forces insidecotton.comresearchgate.net. Hydrogen bonding between the dye molecule and the hydroxyl groups of the cellulose is a significant contributor to the dye's affinity for and retention within the fiber insidecotton.com. Van der Waals forces also play a role, particularly considering the relatively large size and planar nature of many vat dye molecules, which allows for close proximity and interaction with the polymer chains insidecotton.comresearchgate.net.

The formation of inclusion complexes represents another type of non-covalent interaction that can occur in dye-polymer systems, particularly when polymers with suitable cavities, such as cyclodextrins, are involved mdpi.comresearchgate.net. Although this specific type of interaction is not explicitly mentioned in relation to Vat Blue 64 and cellulose, it illustrates the diverse range of non-covalent interactions that can influence dye behavior.

Host-Guest Chemistry Approaches with Vat Blue 64 Analogues

Based on the available search results, specific detailed research findings and data tables focusing explicitly on host-guest chemistry approaches involving analogues of Vat Blue 64 were not identified.

Degradation Pathways and Environmental Remediation Research for Vat Blue 64

Biological Degradation of Vat Blue 64

Biological degradation is considered an environmentally friendly and cost-effective method for treating wastewater containing synthetic dyes. pjoes.com While research specifically targeting Vat Blue 64 is limited, studies on analogous anthraquinone (B42736) vat dyes, such as Vat Blue 4, provide significant insights into the potential biological degradation pathways. Microorganisms, including bacteria and fungi, have demonstrated the ability to decolorize and mineralize these complex dye structures. bipublication.compjoes.com

Microbial Decolorization and Mineralization Studies

Microbial action is central to the breakdown of complex dyes into simpler, less harmful compounds. Studies have focused on isolating and identifying microbial strains capable of efficiently decolorizing and mineralizing vat dyes.

Research Findings: Bacteria isolated from dye-contaminated soil have shown a high potential for degrading vat dyes. bipublication.com In particular, Pseudomonas aeruginosa has been identified as a dominant and effective species for the biodegradation of anthraquinone vat dyes. bipublication.compjoes.com This bacterium has been shown to significantly reduce key pollution indicators in effluent containing Vat Blue 4, a close analogue to Vat Blue 64. After a 24-hour treatment with free cells of P. aeruginosa, there were substantial reductions in Total Dissolved Solids (TDS), 5-day Biochemical Oxygen Demand (BOD5), and Chemical Oxygen Demand (COD), alongside high color removal efficiency. bipublication.com The reduction in COD and BOD5 suggests that the degradation process goes beyond simple decolorization to the mineralization of the dye molecule, breaking it down into simpler inorganic compounds. nih.gov

The following table summarizes the biodegradation and decolorization efficiency of Pseudomonas aeruginosa on effluent containing Vat Blue 4. bipublication.com

Parameter	Reduction Percentage (%)
Color Removal	95.00
Biochemical Oxygen Demand (BOD5)	89.00
Chemical Oxygen Demand (COD)	87.95
Total Dissolved Solids (TDS)	62.21

This table illustrates the percentage reduction of various pollution parameters in a Vat Blue 4 solution after 24 hours of treatment with Pseudomonas aeruginosa.

Enzymatic Degradation Mechanisms (e.g., Laccase, Azoreductase)

The microbial degradation of dyes is primarily an enzymatic process. Several oxidoreductase enzymes, such as laccases and azoreductases, are instrumental in the breakdown of complex dye structures. researchgate.net

Laccase: Laccases are multi-copper-containing enzymes that catalyze the oxidation of a wide range of phenolic and non-phenolic aromatic compounds, making them effective against dyes with complex aromatic structures like those in the anthraquinone class. nih.govmdpi.com They are highly nonspecific and utilize a free radical mechanism, which allows them to act on a broad spectrum of substrates, thereby avoiding the formation of toxic aromatic amines that can result from other degradation pathways. nih.gov The white-rot fungus Coriolopsis gallica is a known producer of laccases capable of degrading various textile dyes. mdpi.com

Azoreductase: Azoreductases are enzymes that catalyze the reductive cleavage of azo bonds (-N=N-), which are common chromophores in many synthetic dyes. researchgate.netmdpi.com While vat dyes are structurally distinct from azo dyes, industrial effluents are often mixtures of various dye types. Therefore, bacteria equipped with azoreductases, such as Aeromonas punctata, are valuable for comprehensive wastewater treatment. ijlret.com These enzymes typically function under microaerophilic or anaerobic conditions, breaking the azo links to form aromatic amines, which can then be further degraded by other aerobic processes. nih.govresearchgate.net The induction of azoreductase and other reductase enzymes like NADH-DCIP reductase is critical for the initial breakdown of dye molecules. nih.gov

Optimization of Biodegradation Parameters

The efficiency of microbial degradation is highly dependent on various physicochemical parameters. mdpi.com Optimizing these conditions is crucial for enhancing the rate and extent of dye removal in practical applications. nih.gov Response surface methodology (RSM) is a statistical approach often used to determine the optimal conditions for degradation processes. pjoes.compjoes.com

Key Parameters and Optimized Conditions: For the degradation of Vat Blue 4 by Pseudomonas aeruginosa WYT, studies have identified temperature, pH, and nutrient sources as significant factors. pjoes.compjoes.com

pH: Neutral pH is often found to be optimal for the decolorization activity of many bacterial strains. For P. aeruginosa, the maximum decolorization of Vat Blue 4 was observed at a pH of 7.0. bipublication.comnih.gov

Temperature: The optimal temperature for dye degradation by P. aeruginosa has been identified as 35°C. bipublication.compjoes.com Higher temperatures can lead to a decrease in decolorization potential. nih.gov

Nutrient Sources: The presence of co-substrates like glucose (as a carbon source) and urea (B33335) (as a nitrogen source) can significantly enhance microbial growth and enzymatic activity, leading to improved degradation rates. pjoes.com

Inoculum Load: The initial concentration of the microbial culture is also a critical factor, with a 5% inoculum load found to be efficient for the decolorization of Vat Blue 4. bipublication.com

The table below presents the optimized conditions for the degradation of Vat Blue 4 by Pseudomonas aeruginosa WYT, which resulted in an increase in the degradation rate from 85% to 97%. pjoes.compjoes.com

Parameter	Optimal Value
Temperature	35.0°C
pH	7.0
Glucose	1.0 g/L
Urea	1.0 g/L
Initial Biomass	0.06
Vat Blue 4 Conc.	50 mg/L
Trace Salt Solution	2.0 mL/L

This table shows the optimized parameters for maximizing the degradation of Vat Blue 4 using Pseudomonas aeruginosa WYT, as determined by response surface methodology. pjoes.compjoes.com

Adsorption-Based Removal Methodologies

Adsorption is a widely used physicochemical treatment method for removing dyes from wastewater due to its simplicity, high efficiency, and the availability of a wide range of adsorbent materials. nih.govnih.gov The process involves the accumulation of dye molecules (adsorbate) onto the surface of a solid material (adsorbent).

Adsorption Kinetics and Thermodynamics of Vat Blue 64 Analogues

Understanding the kinetics and thermodynamics of adsorption is essential for designing efficient removal systems. Kinetic studies describe the rate of dye uptake, while thermodynamic studies provide insight into the spontaneity and nature of the adsorption process.

Adsorption Kinetics: The rate of adsorption is often analyzed using models such as the pseudo-first-order and pseudo-second-order kinetic models. For many dye-adsorbent systems, including the adsorption of vat dyes onto various materials, the pseudo-second-order model provides the best correlation with experimental data. researchgate.netguilan.ac.ir This suggests that the rate-limiting step may be chemisorption involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate. guilan.ac.ir Studies on the adsorption of a vat dye analogue, Torque Blue, showed that the process follows a first-order rate law. researchgate.net

Adsorption Isotherms: Adsorption isotherms describe the equilibrium relationship between the concentration of the dye in the solution and the amount of dye adsorbed onto the solid phase at a constant temperature. The Langmuir and Freundlich models are commonly used to analyze this relationship.

Langmuir Isotherm: This model assumes monolayer adsorption onto a homogeneous surface with a finite number of identical sites. It has been shown to fit the equilibrium data well for the adsorption of Torque Blue onto Belpatra bark powder and Vat Green 1 onto nano zero-valent iron. researchgate.netresearchgate.net

Freundlich Isotherm: This model is an empirical equation that describes adsorption onto heterogeneous surfaces. It was found to be a good fit for the adsorption of Vat Green 1. researchgate.net

Thermodynamic Parameters: Thermodynamic parameters such as Gibbs free energy change (ΔG°), enthalpy change (ΔH°), and entropy change (ΔS°) are calculated to determine the nature of the adsorption process.

Gibbs Free Energy (ΔG°): Negative values of ΔG° indicate that the adsorption process is spontaneous and feasible. researchgate.netguilan.ac.ir

Enthalpy (ΔH°): A positive ΔH° value indicates an endothermic process, where adsorption is favored at higher temperatures, while a negative value signifies an exothermic process. researchgate.netguilan.ac.ir The adsorption of Torque Blue was found to be exothermic, whereas the adsorption of Vat Green 1 was endothermic. researchgate.netresearchgate.net

Entropy (ΔS°): This parameter describes the randomness at the solid-liquid interface during adsorption. researchgate.net

The following table summarizes thermodynamic findings for the adsorption of vat dye analogues.

Dye	Adsorbent	ΔG° (kJ/mol)	ΔH° (kJ/mol)	ΔS° (J/mol·K)	Nature of Process
Torque Blue	Belpatra Bark Powder	Negative	Negative	-	Spontaneous, Exothermic
Vat Green 1	Nano Zero-Valent Iron	-	Positive	-	Endothermic

This table provides a summary of the thermodynamic characteristics for the adsorption of vat dye analogues onto different adsorbent materials. researchgate.netresearchgate.net

Development of Novel Adsorbent Materials

A significant area of research focuses on developing low-cost, effective, and environmentally friendly adsorbents from readily available materials. frontiersin.org While activated carbon is a highly effective adsorbent, its cost can be a limiting factor. shd.org.rs Consequently, numerous alternative materials have been investigated for dye removal.

Types of Novel Adsorbents:

Industrial and Municipal Wastes: Materials such as waste ash from the burning of brown coal have been successfully used to remove the textile vat dye Ostanthren blue GCD. shd.org.rs Waste activated sludge from palm oil mill effluent has also been repurposed as an effective adsorbent for Methylene Blue. researchgate.net

Agricultural By-products (Bio-adsorbents): These materials are attractive due to their low cost, abundance, and biodegradability. frontiersin.org Examples include:

Rice Husk: Investigated for the removal of Indigo (B80030) Blue, achieving over 90% removal under optimized conditions. researchgate.net

Fava Bean Peels: Utilized for the removal of Methylene Blue, with ultrasonication enhancing the sorption rate. nih.gov

Olive Mill Wastes: Used to prepare activated carbon for effective water purification. nih.gov

Microbial Biomass: Non-living biomass of fungi, bacteria, and yeast can act as biosorbents, removing dyes through mechanisms like chelation and complexion. frontiersin.org

Nanomaterials: Nano zero-valent iron (NZVI) has been studied as a highly efficient adsorbent for vat dyes like Vat Green 1, reaching equilibrium very rapidly. researchgate.net

The development of these novel adsorbents offers a promising pathway for sustainable and economical treatment of dye-laden industrial wastewater. nih.govfrontiersin.org

Advanced Applications and Material Science Integration of Vat Blue 64

Integration in Functional Materials and Devices

The unique electronic and optical properties of anthraquinone (B42736) derivatives make them promising candidates for a variety of functional materials and devices. The stable, electron-deficient nature of the anthraquinone core in Vat Blue 64 suggests its suitability for applications in organic electronics and sensor technology.

Organic field-effect transistors (OFETs) are fundamental components of next-generation flexible and transparent electronics. The performance of an OFET is largely dependent on the charge transport characteristics of the organic semiconductor used. Research into vat dyes as organic semiconductors has shown considerable promise, particularly for n-type (electron-transporting) materials, which are crucial for the development of complementary logic circuits. rsc.orgnih.gov

While specific studies on Vat Blue 64 for OFET applications are not extensively documented in publicly available literature, the general class of anthraquinone-based vat dyes has been investigated with promising results. rsc.org For instance, studies on other vat dyes, such as Vat Blue 20 and various vat orange dyes, have demonstrated their capability to function as n-type semiconductors in OFETs. rsc.orgrsc.org These dyes exhibit good stability and can be processed into thin films, a prerequisite for device fabrication.

The potential of Vat Blue 64 as an organic semiconductor can be inferred from its molecular structure. The large, planar, and π-conjugated system of the anthraquinone core can facilitate intermolecular π-π stacking, which is essential for efficient charge transport. The electron-withdrawing nature of the anthraquinone moiety suggests that Vat Blue 64 would likely exhibit n-type semiconductor behavior.

Table 1: Potential Electronic Properties of Vat Dyes for OFETs

Property	Relevance to OFETs	Typical Characteristics of Anthraquinone Vat Dyes
Charge Carrier Mobility (µ)	Determines the switching speed of the transistor.	Varies depending on molecular structure and film morphology. Other vat dyes have shown mobility in the range of 10⁻³ to 10⁻¹ cm²/Vs.
On/Off Ratio	The ratio of current when the transistor is on versus off, indicating switching efficiency.	Generally high for organic semiconductors, often exceeding 10⁵.
Electron Affinity (EA)	Influences the injection of electrons from the electrode and determines n-type character.	The electron-deficient nature of the anthraquinone core leads to relatively high electron affinity.
Ionization Potential (IP)	Affects the injection of holes and stability against oxidation.	Generally high, contributing to good air stability.

It is important to note that the actual performance of Vat Blue 64 in an OFET would depend on various factors, including the purity of the material, the deposition method of the thin film, and the device architecture. Further research is required to synthesize high-purity Vat Blue 64 and fabricate and characterize OFET devices to determine its specific electronic properties.

The chromophoric nature of Vat Blue 64, which is responsible for its intense blue color, also makes it a candidate for use in chemical sensors. researchgate.net The interaction of the dye molecule with specific analytes can lead to a change in its optical properties, such as absorption or fluorescence, which can be detected and quantified. Anthraquinone derivatives have been successfully employed as chromophores in chemosensors for the detection of various ions and molecules.

The mechanism of sensing often involves the interaction of the analyte with the functional groups on the anthraquinone core. These interactions can modulate the intramolecular charge transfer (ICT) characteristics of the dye, resulting in a colorimetric or fluorometric response. For example, the lone pair of electrons on the nitrogen and oxygen atoms within the Vat Blue 64 structure could potentially interact with metal ions or protons, leading to a detectable spectral shift.

While specific sensor applications of Vat Blue 64 are not widely reported, the foundational principles of using anthraquinone chromophores in sensing are well-established. The development of a sensor based on Vat Blue 64 would involve immobilizing the dye on a solid support, such as a polymer film or nanoparticles, and then exposing it to the target analyte. The high chemical and photostability of vat dyes are advantageous for creating robust and reusable sensors.

Vat Photopolymerization and Additive Manufacturing

Vat photopolymerization, a key technology in additive manufacturing (3D printing), relies on the selective curing of a liquid photopolymer resin by a light source. mdpi.comnih.govmdpi.com This process requires a photoinitiator that absorbs light at the wavelength of the light source and initiates the polymerization reaction. Dyes are often used as photoinitiators or as part of a photoinitiating system.

While there is no direct evidence of Vat Blue 64 being used as a primary photoinitiator in commercial 3D printing resins, its strong absorption in the visible light spectrum suggests a potential role. Many vat photopolymerization systems are moving towards using visible light sources (e.g., LEDs) to reduce cost and improve safety compared to UV sources. nih.gov Dyes that absorb in the visible region can act as photosensitizers, absorbing light and transferring energy to a co-initiator to generate the reactive species for polymerization.

The incorporation of Vat Blue 64 into a 3D printing resin could serve a dual purpose: acting as a component of the photoinitiating system and providing coloration to the final printed object. The development of a Vat Blue 64-based resin would require careful formulation to ensure efficient polymerization and desired mechanical properties of the cured material.

Table 2: Components of a Hypothetical Vat Blue 64-Based 3D Printing Resin

Component	Function	Potential Role of/Interaction with Vat Blue 64
Monomer/Oligomer	The polymerizable base of the resin that forms the solid structure.	Vat Blue 64 would be dispersed within this matrix.
Photoinitiator System	Initiates the polymerization upon light exposure.	Vat Blue 64 could act as a photosensitizer.
Co-initiator	Works with the photosensitizer to generate radicals.	Would be selected to have appropriate redox potential with the excited state of Vat Blue 64.
UV Blocker/Absorber	Controls the depth of light penetration and thus the layer thickness.	The absorption properties of Vat Blue 64 would need to be considered in conjunction with other absorbers.
Additives	Modify properties such as viscosity, flexibility, and color.	Vat Blue 64 would be the primary colorant.

The kinetics of photopolymerization in a Vat Blue 64-containing resin would need to be thoroughly investigated. The efficiency of radical generation, the rate of polymerization, and the final conversion of the monomer would all be critical parameters. Techniques such as real-time Fourier-transform infrared (RT-FTIR) spectroscopy could be used to monitor the disappearance of the reactive functional groups (e.g., acrylates) during polymerization.

Advanced Composite Materials with Vat Blue 64 Incorporation

The incorporation of functional additives into polymer matrices is a common strategy for creating advanced composite materials with enhanced properties. Anthraquinone dyes, due to their rigid and planar structure, as well as their thermal stability, have been explored as additives in polymers. nih.gov

Another interesting application is the use of Vat Blue 64 as a functional colorant that also acts as an indicator. For example, in applications where the composite material is exposed to harsh environmental conditions, changes in the color of the dye could indicate material degradation or exposure to specific chemicals. This could be particularly useful for creating "smart" materials that provide visual feedback on their condition.

Research on ethylene-propylene composites incorporating other anthraquinone dyes has shown that these additives can improve resistance to thermo-oxidative and climatic aging. nih.gov It is plausible that Vat Blue 64 could impart similar protective effects in various polymer systems. The compatibility of Vat Blue 64 with the host polymer and the method of dispersion would be critical factors in determining the performance of the resulting composite.

Theoretical and Computational Studies on Vat Blue 64

Quantum Chemical Calculations for Electronic Structure

Quantum chemical calculations play a crucial role in elucidating the electronic structure of dye molecules, which is fundamental to understanding their color, stability, and reactivity. Methods such as the Pariser-Parr-Pople (PPP) molecular orbital (MO) method have been employed to predict the spectral characteristics of dyes in solution. wikipedia.org These calculations can examine the influence of structural features, such as substituents and the presence of metal atoms, on the electronic properties. wikipedia.org The interpretation of electronic excitation processes can be made in terms of calculated changes in π-electron charge density. wikipedia.org While PPP-MO calculations have shown good agreement with experimental absorption maxima for various dyes, the complexity of introducing numerous canonical structures can pose difficulties for quantitative absorption spectra calculations. wikipedia.org Although the general applicability of these methods to polycyclic vat dyes like Vat Blue 64 is recognized, specific detailed quantum chemical calculations focusing solely on the electronic structure and properties of Vat Blue 64 were not extensively detailed in the reviewed literature.

Modeling of Reaction Mechanisms (Synthesis and Degradation)

The application of vat dyes like Vat Blue 64 involves a key reversible chemical transformation known as "vatting." This process typically involves the reduction of the water-insoluble colored form of the dye to a water-soluble leuco form, which can then be applied to the textile fiber. Subsequently, the leuco form is oxidized back to the insoluble colored state within the fiber, rendering the coloration fast. This reduction-oxidation process is a fundamental reaction mechanism for vat dyes. While the general mechanism of vatting and oxidation is well-established for this class of dyes, detailed computational modeling studies specifically focusing on the complete synthesis pathway of Vat Blue 64 or comprehensive degradation mechanisms beyond the vatting process were not prominently featured in the gathered information. Studies on related vat dyes, such as the synthesis and degradation of indigo (B80030), illustrate the potential for computational approaches to model these complex reaction pathways. wikipedia.org

Prediction of Spectroscopic Properties

Analytical Methodologies for Research and Environmental Monitoring of Vat Blue 64

Chromatographic Techniques for Separation and Quantification

Chromatographic methods are fundamental in separating complex mixtures, allowing for the isolation and subsequent analysis of individual components like Vat Blue 64. These techniques are crucial for both research purposes, such as purity assessment, and environmental monitoring, where the dye may be present in complex effluent samples.

High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis of non-volatile and thermally labile compounds, making it suitable for the analysis of many dyes, including vat dyes. HPLC has been specifically mentioned in the context of Vat Blue 64 analysis. It is employed for assessing the purity of Vat Blue 64, with reported purities around 95% using this method. The principle involves separating components based on their differential interactions with a stationary phase and a mobile phase, followed by detection.

Gas Chromatography (GC)

Gas Chromatography (GC) is typically applied to volatile or semi-volatile compounds. Due to the large molecular structure and low volatility of Vat Blue 64, GC is generally not a primary method for its direct analysis in its intact form. Information specifically detailing the use of GC for the analysis of Vat Blue 64 was not found in the consulted literature.

Spectrophotometric Quantification Methods

Spectrophotometry, particularly UV-Visible (UV-Vis) spectroscopy, is a common technique for the quantification of dyes due to their strong absorption in the visible region of the electromagnetic spectrum. UV-Vis spectroscopy can be used to analyze dyes present on substrates like cotton fibers, where the resulting spectrum is indicative of the dyes used nih.gov. While the search results did not provide specific protocols for the spectrophotometric quantification of Vat Blue 64 in solution or environmental samples, the general principle involves measuring the absorbance of a solution of the dye at its maximum wavelength of absorption and relating it to concentration using a calibration curve.

Advanced Techniques for Degradation Product Identification

Q & A

Q. How should researchers handle incomplete or conflicting datasets in meta-analyses of Vat Blue 64 studies?

• Methodological Answer : Perform sensitivity analyses to assess the impact of excluding outliers. Use PRISMA guidelines for systematic reviews and tools like RevMan to quantify heterogeneity (I² statistic). Clearly report limitations in data harmonization .

Tables for Methodological Reference

Framework	Application to Vat Blue 64 Research	Source
PICO (Population, Intervention, Comparison, Outcome)	Designing toxicity studies (e.g., comparing dye variants)
FINER (Feasible, Interesting, Novel, Ethical, Relevant)	Evaluating research questions on synthetic pathways
FAIR Data Principles	Ensuring data accessibility and reuse